CID 5753734

• IUPAC Name: 2-chloro-5-[[(5Z)-5-[[5-(4,5-dimethyl-2-nitrophenyl)furan-2-yl]methylidene]-4-oxo-1,3-thiazol-2-yl]amino]benzoic acid
• InChI: InChI=1S/C23H16ClN3O6S/c1-11-7-16(18(27(31)32)8-12(11)2)19-6-4-14(33-19)10-20-21(28)26-23(34-20)25-13-3-5-17(24)15(9-13)22(29)30/h3-10H,1-2H3,(H,29,30)(H,25,26,28)/b20-10-
• InChI Key: RTHRCOIONCZINZ-JMIUGGIZSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)[N+](=O)[O-])C2=CC=C(O2)C=C3C(=O)N=C(S3)NC4=CC(=C(C=C4)Cl)C(=O)O
• Isomeric SMILES: CC1=CC(=C(C=C1C)[N+](=O)[O-])C2=CC=C(O2)/C=C\3/C(=O)N=C(S3)NC4=CC(=C(C=C4)Cl)C(=O)O
• Molecular Formula: C23H16ClN3O6S
• Molecular Weight: 497.9 g/mol

Description

CID 5753734 is a useful research compound. Its molecular formula is C23H16ClN3O6S and its molecular weight is 497.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 5753734 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 5753734 including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Cell Biology Applications : CID techniques, such as chemically induced dimerization, are instrumental in studying various biological processes, including signal transduction, protein trafficking, and understanding lipid second messengers and small GTPases. Advances in CID have enhanced specificity and allowed simultaneous manipulation of multiple systems within a cell, offering insights into previously inaccessible biological problems (DeRose, Miyamoto, & Inoue, 2013); (Voss, Klewer, & Wu, 2015).

• Gene Therapy and Pharmacology : CID systems have been engineered for inducible gene regulation and editing in mammalian cells, with applications in transient genome manipulation and in vivo gene activation. This involves using chemically inducible effector caspases or dimerization agents like PROTACs to control gene expression or protein function (Ma et al., 2023); (Shariat et al., 2001).

• Mass Spectrometry : CID (collision-induced dissociation) is crucial in mass spectrometry for fragmenting peptide ions, enabling the analysis of peptide sequences and structural interpretation of complex molecules in biological samples. Its applications extend to environmental chemistry, food chemistry, and medicinal chemistry (Zhang et al., 2009); (Ivanova & Spiteller, 2017); (Tabb et al., 2003).

• Agricultural Science : In agriculture, CID (carbon isotope discrimination) has been utilized as a criterion for selecting barley genotypes with high water use efficiency and productivity, showing potential in breeding programs (Anyia et al., 2007).

• Clinical Research : Research in combined immunodeficiency (CID) and atopy has led to identifying specific genetic mutations, improving our understanding of immune responses and aiding in the development of targeted therapies (Dadi et al., 2017).